Cas no 917807-73-9 (Piperazine, 1-[phenyl[4-(4-pyridinyl)phenyl]methyl]-)

Piperazine, 1-[phenyl[4-(4-pyridinyl)phenyl]methyl]- structure
917807-73-9 structure
Product Name:Piperazine, 1-[phenyl[4-(4-pyridinyl)phenyl]methyl]-
CAS No:917807-73-9
MF:C22H23N3
MW:329.438124895096
CID:784335
PubChem ID:16036172
Update Time:2025-04-19

Piperazine, 1-[phenyl[4-(4-pyridinyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[phenyl[4-(4-pyridinyl)phenyl]methyl]-
    • 1-[phenyl-(4-pyridin-4-ylphenyl)methyl]piperazine
    • DTXSID30581190
    • 1-{Phenyl[4-(pyridin-4-yl)phenyl]methyl}piperazine
    • 917807-73-9
    • Inchi: 1S/C22H23N3/c1-2-4-20(5-3-1)22(25-16-14-24-15-17-25)21-8-6-18(7-9-21)19-10-12-23-13-11-19/h1-13,22,24H,14-17H2
    • InChI Key: MBQIOGLNJMVCMW-UHFFFAOYSA-N
    • SMILES: N1(CCNCC1)C(C1C=CC=CC=1)C1C=CC(C2C=CN=CC=2)=CC=1

Computed Properties

  • Exact Mass: 329.189197746g/mol
  • Monoisotopic Mass: 329.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 28.2Ų
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